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Compound of Interest

Compound Name: Diethylene glycol-d8

Cat. No.: B568884

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount to groundbreaking work. This guide provides essential, immediate safety and
logistical information for handling Diethylene glycol-d8, a deuterated compound commonly
used as a tracer or internal standard in quantitative analysis.[1][2] Adherence to these
procedural steps will minimize risk and ensure safe operational and disposal practices.

Hazard Identification and Classification

Diethylene glycol-d8 shares the hazardous properties of its non-deuterated counterpart. It is
crucial to understand its classification to handle it appropriately. The primary risks include
ingestion and potential organ damage with repeated exposure.[3][4][5]

Hazard Category Classification Description

Harmful if swallowed.[4][5][6]

Acute Oral Toxicity Category 4
[71[81[°]
May cause damage to organs
Specific Target Organ Toxicity (specifically kidneys) through
Category 2
(Repeated Exposure) prolonged or repeated
exposure.[4][5]
Can ignite with heat or flame.
Physical Hazards Combustible Liquid Flash point is approximately

124-138 °C.[3][5][6]
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Note: Some suppliers provide Diethylene glycol-d8 in a methanol solution, which introduces
additional hazards of high flammability and acute toxicity (oral, dermal, and inhalation).[10]
Always consult the specific Safety Data Sheet (SDS) for your product.

Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is the most critical step in mitigating exposure risks. The
required level of protection depends on the task being performed.

. , , Spill or Emergency
Protection Type Routine Laboratory Handling
Response

ANSI-approved safety goggles )
] T Chemical splash goggles and
Eye & Face Protection or safety glasses with side

shields.[5][10]

a face shield.

, _ - Gloves: Double-gloving with
- Gloves: Chemically resistant ) )
o chemically resistant gloves. -
) ) gloves (e.g., Nitrile, Neoprene, ) ) )
Skin & Body Protection ) Clothing: Chemical-resistant
or Butyl rubber).[8] - Clothing:

apron or coveralls over a lab
Standard laboratory coat.

coat.[10]

For major spills or in poorly

) ) ventilated areas, a NIOSH-
Not typically required when . o
) - ) approved air-purifying
_ _ handled in a certified chemical _ _ _
Respiratory Protection _ respirator with organic vapor
fume hood or with adequate ) )
o cartridges or a self-contained
local exhaust ventilation.[7][11] ) _
breathing apparatus (SCBA) is

required.[10]

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the standard operating procedure for safely handling Diethylene glycol-
d8 from receipt to disposal.

Preparation and Engineering Controls
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Designated Area: All work with Diethylene glycol-d8 should be conducted in a designated
area, clearly marked with hazard signs.

Ventilation: Use a certified chemical fume hood with sufficient airflow.[11]

Safety Equipment: Ensure an eyewash station and safety shower are readily accessible and
have been recently tested.[5]

Spill Kit: Have a spill kit containing absorbent materials (e.g., sand, vermiculite, or
commercial sorbent) readily available.[8]

Handling the Chemical

Pre-Use Inspection: Visually inspect the container for any damage or leaks before handling.

Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the table
above for routine handling.

Transferring: When transferring the liquid, do so slowly and carefully to avoid splashing or
creating aerosols. Avoid breathing any vapors or mists.[3][11]

Hygiene: Do not eat, drink, or smoke in the designated handling area.[4][5][7] Wash hands
thoroughly with soap and water after handling is complete and before leaving the laboratory.
[3][11]

Storage Protocol

» Container: Keep the container tightly closed when not in use.[5][7][11]

e Location: Store in a cool, dry, and well-ventilated area away from incompatible substances

such as strong oxidizing agents and strong acids.[5][11]

» Moisture: Protect from moisture, as the material is hygroscopic (absorbs water from the air).

[5]9]

Workflow for Handling Diethylene Glycol-d8
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Caption: Workflow for the safe handling, storage, and disposal of Diethylene glycol-d8
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Emergency and Disposal Plan

A clear plan for emergencies and waste disposal is non-negotiable for laboratory safety.

Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention.[5]

o Skin Contact: Wash off immediately with plenty of soap and water while removing all
contaminated clothing. If skin irritation persists, seek medical attention.[5]

 Ingestion: If swallowed, rinse mouth with water. Call a poison control center or doctor
immediately. Do not induce vomiting.[4][5][8][10]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get medical
attention if symptoms occur.[5]

e Spill Response:

o Small Spills: Ventilate the area. Absorb the spill with inert, non-combustible material (e.g.,
sand, earth, vermiculite) and place it in a suitable, labeled container for disposal.[8][9]

o Large Spills: Evacuate the area immediately. Prevent further leakage if it is safe to do so.
Dike the area to contain the spill.[8] Contact your institution's environmental health and
safety (EHS) department. Only personnel with appropriate emergency response training
and PPE should handle the cleanup.

Disposal Plan

» Waste Classification: Diethylene glycol-d8 waste must be treated as hazardous chemical
waste.

» Containment: Collect all waste, including contaminated absorbents and disposable PPE, in a
clearly labeled, sealed, and compatible container.

o Disposal: Do not dispose of it down the drain or in regular trash.[7] All waste must be
disposed of through your institution's EHS office or a licensed hazardous waste disposal
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company, in accordance with all local, state, and federal regulations.[4][7][11] Empty
containers should also be disposed of as unused product.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b568884?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

